4-((1H-imidazol-1-yl)methyl)-1-((4-bromophenyl)sulfonyl)piperidine

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-4-(imidazol-1-ylmethyl)piperidine
• InChI: InChI=1S/C15H18BrN3O2S/c16-14-1-3-15(4-2-14)22(20,21)19-8-5-13(6-9-19)11-18-10-7-17-12-18/h1-4,7,10,12-13H,5-6,8-9,11H2
• InChI Key: UNQYHIPJRVZBAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H18BrN3O2S
• Molecular Weight: 384.3 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-1-((4-bromophenyl)sulfonyl)piperidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as 4-Br-BnMP, and it belongs to the class of piperidine derivatives.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

The use of chemical inhibitors, including compounds with imidazole rings, plays a critical role in assessing drug-drug interactions mediated by Cytochrome P450 enzymes in the liver. Such compounds help in deciphering the specific isoforms involved in the metabolism of drugs, which is crucial for predicting potential interactions during polypharmacy (Khojasteh et al., 2011).

Analytical Methods in Antioxidant Activity

Imidazole derivatives are part of studies involving antioxidant activities, where their chemical reactions and interaction mechanisms are critical for understanding their roles in various biological contexts (Munteanu & Apetrei, 2021).

Xylan Derivatives and Applications

Xylan esters, which can be synthesized using imidazole derivatives, show potential for various applications, including drug delivery systems. The modifications of xylan with chemical compounds reveal the versatility of imidazole derivatives in creating biopolymer ethers and esters with specific properties for biomedical applications (Petzold-Welcke et al., 2014).

Antibody-Based Methods for Environmental and Food Analysis

Imidazole derivatives are utilized in the development of antibodies for ELISA and immunosensors, targeting various environmental and food contaminants. These compounds' specificity and reactivity contribute to the sensitivity and accuracy of detection assays (Fránek & Hruška, 2018).

Synthesis and Transformation of 4-Phosphorylated Derivatives of 1,3-Azoles

Imidazole derivatives are central to synthesizing 4-phosphorylated derivatives of 1,3-azoles, indicating their significance in creating compounds with varied chemical and biological properties. These derivatives exhibit a range of activities, highlighting the broad applicability of imidazole compounds in medicinal chemistry (Abdurakhmanova et al., 2018).